2,4-Bis(1-decyloxyethyl)deuteroporphyrinyl-6,7-bisaspartic acid
2,4-Bis(1-decyloxyethyl)deuteroporphyrinyl-6,7-bisaspartic acid
Brand Name:
Vulcanchem
CAS No.:
129901-59-3
VCID:
VC0164559
InChI:
InChI=1S/C62H88N6O12/c1-9-11-13-15-17-19-21-23-29-79-41(7)59-39(5)47-31-45-37(3)43(25-27-55(69)67-53(61(75)76)35-57(71)72)49(63-45)34-50-44(26-28-56(70)68-54(62(77)78)36-58(73)74)38(4)46(64-50)32-51-60(40(6)48(66-51)33-52(59)65-47)42(8)80-30-24-22-20-18-16-14-12-10-2/h31-34,41-42,53-54,65-66H,9-30,35-36H2,1-8H3,(H,67,69)(H,68,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)/t41?,42?,53-,54-/m0/s1
SMILES:
CCCCCCCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)NC(CC(=O)O)C(=O)O)C)C)C(C)OCCCCCCCCCC)C
Molecular Formula:
C62H88N6O12
Molecular Weight:
1109.4 g/mol
2,4-Bis(1-decyloxyethyl)deuteroporphyrinyl-6,7-bisaspartic acid
CAS No.: 129901-59-3
Main Products
VCID: VC0164559
Molecular Formula: C62H88N6O12
Molecular Weight: 1109.4 g/mol
| CAS No. | 129901-59-3 |
|---|---|
| Product Name | 2,4-Bis(1-decyloxyethyl)deuteroporphyrinyl-6,7-bisaspartic acid |
| Molecular Formula | C62H88N6O12 |
| Molecular Weight | 1109.4 g/mol |
| IUPAC Name | (2S)-2-[3-[8,13-bis(1-decoxyethyl)-18-[3-[[(1S)-1,2-dicarboxyethyl]amino]-3-oxopropyl]-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoylamino]butanedioic acid |
| Standard InChI | InChI=1S/C62H88N6O12/c1-9-11-13-15-17-19-21-23-29-79-41(7)59-39(5)47-31-45-37(3)43(25-27-55(69)67-53(61(75)76)35-57(71)72)49(63-45)34-50-44(26-28-56(70)68-54(62(77)78)36-58(73)74)38(4)46(64-50)32-51-60(40(6)48(66-51)33-52(59)65-47)42(8)80-30-24-22-20-18-16-14-12-10-2/h31-34,41-42,53-54,65-66H,9-30,35-36H2,1-8H3,(H,67,69)(H,68,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)/t41?,42?,53-,54-/m0/s1 |
| Standard InChIKey | ASRBMCGLCGUUKP-DRAAIVICSA-N |
| Isomeric SMILES | CCCCCCCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)N[C@@H](CC(=O)O)C(=O)O)CCC(=O)N[C@@H](CC(=O)O)C(=O)O)C)C)C(C)OCCCCCCCCCC)C |
| SMILES | CCCCCCCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)NC(CC(=O)O)C(=O)O)C)C)C(C)OCCCCCCCCCC)C |
| Canonical SMILES | CCCCCCCCCCOC(C)C1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)NC(CC(=O)O)C(=O)O)C)C)C(C)OCCCCCCCCCC)C |
| Synonyms | 2,4-bis(1-decyloxyethyl)deuteroporphyrinyl-6,7-bisaspartic acid C10-DP |
| PubChem Compound | 3081766 |
| Last Modified | Nov 11 2021 |
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